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These application notes provide a comprehensive overview and detailed protocols for the
guantitative analysis of Tenascin-C (TNC) using a sandwich Enzyme-Linked Immunosorbent
Assay (ELISA) kit. Tenascin-C is an extracellular matrix glycoprotein involved in tissue
remodeling during development, wound healing, and tumorigenesis. Its quantification in
biological samples is crucial for research in oncology, inflammation, and tissue engineering.

Principle of the Assay

The Tenascin-C ELISA kit is a sandwich immunoassay designed for the quantitative
measurement of TNC in various biological samples such as serum, plasma, and tissue
homogenates.[1] The principle of the assay relies on the specific binding of Tenascin-C to a
capture antibody pre-coated onto the wells of a microplate.[1] A biotin-conjugated detection
antibody, also specific for Tenascin-C, is then added, forming a "sandwich" complex.
Subsequently, a streptavidin-horseradish peroxidase (HRP) conjugate is introduced, which
binds to the biotinylated detection antibody. Finally, a chromogenic substrate is added, and the
resulting color development is proportional to the amount of Tenascin-C present in the sample.
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The reaction is stopped, and the optical density is measured at 450 nm. The concentration of
Tenascin-C is then determined by interpolating from a standard curve generated with known
concentrations of the protein.

Quantitative Data Presentation

The performance characteristics of commercially available Tenascin-C ELISA kits can vary. The
following tables summarize key quantitative data to aid in the selection of an appropriate kit for
your research needs.

H T in-C ELISA Ki

Manufactur  Detection L Intra-Assay Inter-Assay Sample
) Sensitivity
er/Kit Range CV (%) CV (%) Types
) 0.31-20 Serum,
Kit A 0.19 ng/mL < 4.65% < 5.45%
ng/mL Plasma
Serum,
Plasma
_ 21.875-1400 <8.462 B B
Kit B Not specified Not specified (EDTA,
pg/mL pg/mL )
Citrate,
Heparin)
Serum,
Plasma,
) 200 ng/mL - - ]
Cusabio Not specified < 8% <10% Tissue
3.12 ng/mL
Homogenate
S
Novus 0.31-20 Serum,
) ) 0.19 ng/mL <4.65% <5.45%
Biologicals ng/mL Plasma

Mouse Tenascin-C ELISA Kits
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Manufactur Detection o Intra-Assay Inter-Assay Sample
. Sensitivity

er/Kit Range CV (%) CV (%) Types
Serum,
Plasma

Abcam 21.875-1400 < 8.462 B 3

Not specified Not specified (EDTA,

(ab303745) pg/mL pg/mL _
Citrate,
Heparin)[2]
Serum,
Plasma,

_ 9.4 - 600 ,
Cusabio 2.34 pg/mL <8% <10% Tissue
pg/mL

Homogenate
s[3]

Antibodies-

online N N Not

Not specified Not specified <8% <10% -
(ABIN697626 specified[4]

8)

Experimental Protocols

This section provides a detailed, generalized protocol for a Tenascin-C sandwich ELISA. Note:

It is crucial to refer to the specific manual of the kit you are using, as incubation times, reagent

concentrations, and washing steps may vary.

Reagent Preparation

» Bring all reagents to room temperature before use.

o Standard Dilutions: Prepare a serial dilution of the Tenascin-C standard as instructed in the

kit manual to generate a standard curve.

o Wash Buffer: Dilute the concentrated wash buffer to its working concentration with deionized
or distilled water.

» Detection Antibody: Prepare the biotinylated detection antibody solution according to the kit's
instructions.
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o Streptavidin-HRP: Prepare the Streptavidin-HRP conjugate solution as per the manual.

Assay Procedure

e Add Standards and Samples: Pipette 100 uL of each standard and sample into the
appropriate wells of the pre-coated microplate. It is recommended to run all samples and
standards in duplicate.

 Incubation: Cover the plate and incubate for the time and temperature specified in the kit
manual (e.g., 2.5 hours at room temperature or overnight at 4°C).

e Washing: Aspirate or decant the contents of the wells. Wash the wells 3-5 times with 1X
Wash Buffer, ensuring complete removal of liquid after each wash.

o Add Detection Antibody: Add 100 pL of the prepared biotinylated detection antibody to each
well.

 Incubation: Cover the plate and incubate as directed (e.g., 1 hour at room temperature).
e Washing: Repeat the washing step as described in step 3.
e Add Streptavidin-HRP: Add 100 uL of the prepared Streptavidin-HRP conjugate to each well.

 Incubation: Cover the plate and incubate for the specified time (e.g., 45 minutes at room
temperature).

e Washing: Repeat the washing step as described in step 3.
e Add Substrate: Add 100 pL of TMB substrate solution to each well.

 Incubation: Incubate the plate in the dark at room temperature for the recommended time
(e.g., 15-30 minutes), or until a clear color gradient develops in the standards.

o Stop Reaction: Add 50 pL of stop solution to each well. The color will change from blue to
yellow.

» Read Absorbance: Immediately measure the optical density of each well at 450 nm using a
microplate reader.
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Data Analysis

o Standard Curve: Generate a standard curve by plotting the mean absorbance for each
standard concentration on the y-axis against the corresponding concentration on the x-axis.
A four-parameter logistic (4-PL) curve fit is often recommended.

o Calculate Concentrations: Determine the concentration of Tenascin-C in the samples by
interpolating their mean absorbance values from the standard curve.

 Dilution Factor: If samples were diluted, multiply the calculated concentration by the dilution
factor to obtain the final concentration.

Signaling Pathways and Experimental Workflows
Tenascin-C ELISA Workflow
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Caption: Generalized workflow for a Tenascin-C Sandwich ELISA.
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Tenascin-C Signaling via Integrins and FAK

Tenascin-C interacts with various integrins on the cell surface, leading to the activation of Focal
Adhesion Kinase (FAK).[5][6] This signaling cascade plays a crucial role in cell proliferation,
migration, and invasion.[5][6]
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Caption: Tenascin-C activates FAK via integrin binding.

Tenascin-C Signaling via TLR4 and NF-kB
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Tenascin-C can also act as a damage-associated molecular pattern (DAMP) by binding to Toll-
like receptor 4 (TLR4).[7] This interaction triggers the activation of the NF-kB signaling
pathway, leading to the production of pro-inflammatory cytokines.
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Caption: Tenascin-C activates NF-kB via TLR4 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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